Cas no 1536892-70-2 (4,4,4-trifluoro-3-(1,3-thiazol-2-yl)butanoic acid)

• Product Name: 4,4,4-trifluoro-3-(1,3-thiazol-2-yl)butanoic acid
• CAS No: 1536892-70-2
• Molecular Formula: C₇H₆F₃NO₂S
• Molecular Weight: 225.188251018524
• CID: 6060282
• PubChem ID: 82534713

4,4,4-trifluoro-3-(1,3-thiazol-2-yl)butanoic acid Properties

Names and Identifiers

• 4,4,4-trifluoro-3-(1,3-thiazol-2-yl)butanoic acid
• EN300-1930794
• 1536892-70-2

• InChIKey： IFHYMQRKMLCDLL-UHFFFAOYSA-N
• Inchi： 1S/C7H6F3NO2S/c8-7(9,10)4(3-5(12)13)6-11-1-2-14-6/h1-2,4H,3H2,(H,12,13)
• SMILES： S1C=CN=C1C(C(F)(F)F)CC(=O)O

Computed Properties

• Exact Mass: 225.00713409g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 225.00713409g/mol
• Heavy Atom Count: 14
• Complexity: 222
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids